3-[4-(Benzyloxy)-3-methoxyphenyl]-2-(4-{3-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile
3-[4-(Benzyloxy)-3-methoxyphenyl]-2-(4-{3-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile
Brand Name:
Vulcanchem
CAS No.:
333414-03-2
VCID:
VC0409925
InChI:
InChI=1S/C26H19N3O4S/c1-32-25-13-19(10-11-24(25)33-16-18-6-3-2-4-7-18)12-21(15-27)26-28-23(17-34-26)20-8-5-9-22(14-20)29(30)31/h2-14,17H,16H2,1H3/b21-12-
SMILES:
COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OCC4=CC=CC=C4
Molecular Formula:
C26H19N3O4S
Molecular Weight:
469.5g/mol
3-[4-(Benzyloxy)-3-methoxyphenyl]-2-(4-{3-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile
CAS No.: 333414-03-2
Main Products
VCID: VC0409925
Molecular Formula: C26H19N3O4S
Molecular Weight: 469.5g/mol
![3-[4-(Benzyloxy)-3-methoxyphenyl]-2-(4-{3-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile - 333414-03-2](/images/no_structure.jpg)
| CAS No. | 333414-03-2 |
|---|---|
| Product Name | 3-[4-(Benzyloxy)-3-methoxyphenyl]-2-(4-{3-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile |
| Molecular Formula | C26H19N3O4S |
| Molecular Weight | 469.5g/mol |
| IUPAC Name | (Z)-3-(3-methoxy-4-phenylmethoxyphenyl)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile |
| Standard InChI | InChI=1S/C26H19N3O4S/c1-32-25-13-19(10-11-24(25)33-16-18-6-3-2-4-7-18)12-21(15-27)26-28-23(17-34-26)20-8-5-9-22(14-20)29(30)31/h2-14,17H,16H2,1H3/b21-12- |
| Standard InChIKey | PBGWGANVKIRAQJ-MTJSOVHGSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OCC4=CC=CC=C4 |
| SMILES | COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OCC4=CC=CC=C4 |
| Canonical SMILES | COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OCC4=CC=CC=C4 |
| PubChem Compound | 5766687 |
| Last Modified | Nov 11 2021 |
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